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Compound of Interest

Compound Name: Fluo-5N

Cat. No.: B1264630

Get Quote

For Researchers, Scientists, and Drug Development
Professionals
These application notes provide a comprehensive guide for utilizing Fluo-5N AM, a low-affinity

fluorescent calcium indicator, for monitoring intracellular calcium dynamics in cultured cells.

Fluo-5N is particularly well-suited for measuring high calcium concentrations (in the micromolar

to millimolar range) found within organelles such as the endoplasmic reticulum (ER) and

sarcoplasmic reticulum (SR), making it an invaluable tool for studying phenomena like store-

operated calcium entry (SOCE) and calcium release from intracellular stores.

Quantitative Data Summary
The following table summarizes the key quantitative properties of Fluo-5N AM, facilitating

experimental design and data interpretation.
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Property Value Reference(s)

Excitation Wavelength (Max) 494 nm [1][2]

Emission Wavelength (Max) 516 nm [1][2]

Dissociation Constant (Kd) for

Ca²⁺
~90 µM [1][2][3]

Fluorescence Intensity

Increase upon Ca²⁺ Binding
>100-fold [2]

Recommended Excitation

(Laser Line)
488 nm [1][2]

Recommended Emission Filter 515-530 nm [1]

Solvent for Stock Solution Anhydrous DMSO [1]

Recommended Stock Solution

Concentration
2 to 5 mM [1]

Recommended Working

Concentration
2 to 20 µM (typically 4-5 µM) [1]

Experimental Protocols
This section details the methodologies for preparing reagents and loading Fluo-5N AM into

cultured cells for subsequent calcium imaging experiments.

Reagent Preparation
1. Fluo-5N AM Stock Solution (2-5 mM):

Prepare a stock solution of Fluo-5N AM in high-quality, anhydrous dimethyl sulfoxide

(DMSO).

Aliquot the stock solution into single-use vials to avoid repeated freeze-thaw cycles.

Store at -20°C, protected from light and moisture.
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2. Pluronic™ F-127 Solution (10-20% w/v in DMSO):

Pluronic™ F-127 is a non-ionic detergent that aids in the dispersion of the AM ester in

aqueous loading buffers.

Dissolve Pluronic™ F-127 in anhydrous DMSO to create a stock solution.

3. Probenecid Stock Solution (Optional, 100-250 mM in 1 M NaOH):

Probenecid is an organic anion transport inhibitor that can reduce the leakage of the de-

esterified indicator from the cells.[4]

Dissolve probenecid in 1 M NaOH and then dilute with your physiological buffer to the

desired stock concentration. Adjust the pH to the physiological range.

4. Physiological Buffer:

A common choice is Hanks' Balanced Salt Solution (HBSS) buffered with HEPES. The buffer

should be appropriate for the cell type being used.

Fluo-5N AM Loading Protocol for Cultured Cells
Cell Preparation: Plate cells on a suitable imaging dish or plate (e.g., black-walled, clear-

bottom plates) and culture overnight to allow for adherence.

Prepare Loading Buffer:

On the day of the experiment, thaw an aliquot of the Fluo-5N AM stock solution.

For a final loading concentration of 5 µM Fluo-5N AM with 0.04% Pluronic™ F-127, first

mix equal volumes of the Fluo-5N AM stock solution and the 20% Pluronic™ F-127 stock

solution.

Dilute this mixture into the physiological buffer to achieve the final desired concentration.

For example, add 1 µL of the Fluo-5N AM/Pluronic mixture to 1 mL of buffer for a 1:1000

dilution of a 5 mM stock, resulting in a 5 µM final concentration.

If using probenecid, add it to the loading buffer at a final concentration of 0.5-1 mM.[1]
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Cell Loading:

Remove the culture medium from the cells.

Add the prepared loading buffer to the cells.

Incubate at 37°C for 30-60 minutes. The optimal loading time can vary between cell types

and may require empirical determination. Longer incubation times (up to 2 hours) may

improve signal intensity in some cell lines.[1]

Wash Step:

After incubation, remove the loading buffer.

Wash the cells 2-3 times with fresh, pre-warmed physiological buffer to remove

extracellular Fluo-5N AM. If probenecid was used during loading, it is recommended to

also include it in the wash and final imaging buffer.

De-esterification:

Incubate the cells in fresh physiological buffer for an additional 30 minutes at room

temperature or 37°C. This allows for the complete de-esterification of the AM ester by

intracellular esterases, trapping the active, calcium-sensitive form of Fluo-5N within the

cells.

Imaging:

The cells are now ready for fluorescence imaging. Excite the cells at approximately 494

nm (or with a 488 nm laser line) and collect the emission at approximately 516 nm.

Acquire a baseline fluorescence before adding stimulants to induce calcium changes.

Visualizations
Experimental Workflow for Fluo-5N AM Loading
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Fluo-5N AM Loading Workflow
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Caption: A flowchart of the Fluo-5N AM loading protocol.
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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